Cas no 1261896-57-4 (5-(2-Hydroxyphenyl)-2-hydroxynicotinic acid)

• Product Name: 5-(2-Hydroxyphenyl)-2-hydroxynicotinic acid
• CAS No: 1261896-57-4
• MF: C₁₂H₉NO₄
• MW: 231.204163312912
• MDL: MFCD18316771
• CID: 2761950
• PubChem ID: 53222554
• Update Time: 2025-06-24

5-(2-Hydroxyphenyl)-2-hydroxynicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-Hydroxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• 5-(2-HYDROXYPHENYL)-2-HYDROXYNICOTINIC ACID
• 1261896-57-4
• DTXSID00686949
• MFCD18316771
• 5-(2-Hydroxyphenyl)-2-hydroxynicotinic acid, 95%
• 5-(2-Hydroxyphenyl)-2-hydroxynicotinic acid

• MDL： MFCD18316771
• Inchi： 1S/C12H9NO4/c14-10-4-2-1-3-8(10)7-5-9(12(16)17)11(15)13-6-7/h1-6,14H,(H,13,15)(H,16,17)
• InChI Key： GZOMMXYYQAXKLH-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C1=CNC(C(C(=O)O)=C1)=O

Computed Properties

• Exact Mass: 231.05315777Da
• Monoisotopic Mass: 231.05315777Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 86.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(2-Hydroxyphenyl)-2-hydroxynicotinic acid

Introduction to 5-(2-Hydroxyphenyl)-2-hydroxynicotinic Acid (CAS No. 1261896-57-4)

5-(2-Hydroxyphenyl)-2-hydroxynicotinic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261896-57-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a unique structural arrangement of hydroxyl and nicotinic acid moieties, exhibits promising properties that make it a subject of intense study for potential therapeutic applications.

The molecular structure of 5-(2-Hydroxyphenyl)-2-hydroxynicotinic acid consists of a nicotinic acid backbone substituted with a 2-hydroxyphenyl group at the 5-position. This configuration imparts distinct chemical and biological characteristics, including potential interactions with various biological targets. The presence of multiple hydroxyl groups enhances its solubility in polar solvents, making it more amenable for formulation in drug delivery systems.

In recent years, there has been growing interest in exploring the pharmacological potential of 5-(2-Hydroxyphenyl)-2-hydroxynicotinic acid. Preliminary studies suggest that this compound may exhibit antioxidant, anti-inflammatory, and even anticancer properties. The hydroxyl groups in its structure are particularly noteworthy, as they can participate in hydrogen bonding and other forms of molecular interaction, which are crucial for binding to biological targets.

One of the most compelling aspects of 5-(2-Hydroxyphenyl)-2-hydroxynicotinic acid is its versatility in chemical modifications. Researchers have been investigating derivatives of this compound to enhance its bioavailability and target specificity. For instance, modifications at the 3-position of the nicotinic acid moiety or further functionalization of the 2-hydroxyphenyl group could lead to novel compounds with improved pharmacokinetic profiles.

The synthesis of 5-(2-Hydroxyphenyl)-2-hydroxynicotinic acid involves multi-step organic reactions, typically starting from commercially available precursors such as 2-hydroxybenzaldehyde and nicotinic acid derivatives. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic pathways are critical for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

From a biochemical perspective, 5-(2-Hydroxyphenyl)-2-hydroxynicotinic acid has shown potential as a modulator of enzyme activity. Its structural features suggest interactions with enzymes such as cytochrome P450 monooxygenases and flavin-containing monooxygenases, which play key roles in drug metabolism. Understanding these interactions is essential for predicting how the compound will behave within complex biological systems and for designing effective drug regimens.

The pharmacokinetic properties of 5-(2-Hydroxyphenyl)-2-hydroxynicotinic acid are also under investigation. Studies indicate that it may exhibit moderate oral bioavailability and a reasonable half-life, making it a candidate for systemic administration. However, further research is needed to optimize its pharmacokinetic profile and minimize potential side effects. This includes evaluating its distribution, metabolism, and excretion (DME) pathways in various organisms.

In clinical research settings, 5-(2-Hydroxyphenyl)-2-hydroxynicotinic acid is being tested for its efficacy in treating various conditions. Early clinical trials have shown promising results in models of oxidative stress-induced diseases, such as neurodegenerative disorders. The compound's ability to scavenge reactive oxygen species (ROS) suggests that it may protect against cellular damage caused by oxidative stress.

The role of 5-(2-Hydroxyphenyl)-2-hydroxynicotinic acid in modulating immune responses is another area of active investigation. Preclinical studies have demonstrated its ability to influence key immune pathways, including those involving cytokine production and T-cell activation. These findings could have implications for developing treatments for autoimmune diseases and infections.

From an industrial standpoint, the development of scalable synthetic routes for 5-(2-Hydroxyphenyl)-2-hydroxynicotinic acid is crucial for its commercialization. Process optimization efforts are focused on improving yield, reducing costs, and ensuring environmental sustainability. Green chemistry principles are being integrated into these processes to minimize waste generation and hazardous byproduct formation.

The regulatory landscape for 5-(2-Hydroxyphenyl)-2-hydroxynicotinic acid is evolving as more data becomes available on its safety and efficacy. Regulatory agencies require comprehensive toxicological studies before approving new drugs or compounds for therapeutic use. These studies assess acute toxicity, chronic exposure effects, genotoxicity, and carcinogenic potential to ensure that the compound is safe for human consumption.

Future directions in research on 5-(2-Hydroxyphenyl)-2-hydroxynicotinic acid include exploring its role in personalized medicine. By studying how individual genetic variations affect responses to this compound, researchers can develop tailored therapeutic strategies that maximize benefits while minimizing risks. This approach aligns with broader trends in precision healthcare aimed at improving patient outcomes through targeted interventions.

In conclusion,5-(2-Hydroxyphenyl)-2-hydroxynicotinic acid (CAS No. 1261896-57-4) represents a fascinating subject of scientific inquiry with significant potential across multiple domains of pharmaceutical research. Its unique chemical structure combined with promising biological activities makes it a valuable candidate for further development into novel therapeutic agents.